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Compound of Interest

Compound Name: Rizedisben

Cat. No.: B15494318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Rizedisben
Rizedisben is a novel, small-molecule fluorophore with a specific affinity for myelin, the lipid-

rich sheath that insulates nerve fibers.[1][2] This property makes it an invaluable tool for the

visualization of nerve structures in both preclinical research and clinical settings. Rizedisben is

excited by blue light and emits a fluorescent signal in the blue spectrum, enabling clear

demarcation of nerves from surrounding tissues.[1][3][4] Its rapid onset of action and durable

fluorescence make it particularly well-suited for real-time, fluorescence-guided surgery and in

vivo imaging applications.[1][5]

Mechanism of Action: Rizedisben selectively binds to the myelin sheath of nerves. Upon

excitation with blue light, it emits a fluorescent signal that can be captured by compatible

imaging systems. This direct labeling of myelin allows for high-contrast imaging of peripheral

nerves.

Quantitative Data Summary
The following table summarizes the key optical properties of Rizedisben.
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Property Value Reference

Excitation Spectrum 370 - 425 nm (Blue Light) [3][4][6]

Emission Spectrum Blue Spectrum [1][7]

Onset of Fluorescence < 15 minutes [1][5]

Duration of Fluorescence > 3.5 hours [1][5]

Compatible Imaging Systems
A variety of commercially available imaging systems are compatible with Rizedisben
fluorescence. The key requirements are an excitation source capable of delivering light in the

370-425 nm range and a detection system with appropriate filters to capture the blue emission.

In Vitro Imaging Systems (Fluorescence Microscopes)
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Manufacturer Model
Excitation
Options

Emission Filter
Options

Key Features

Keyence BZ-X800 Series
360/40 nm,

470/40 nm

460/50 nm,

525/50 nm

All-in-one design,

integrated

darkroom,

advanced image

analysis

software.

Bio-Rad
ZOE Fluorescent

Cell Imager

Blue Channel

(Excitation:

355/40 nm)

Blue Channel

(Emission:

433/36 nm)

Intuitive

touchscreen

interface,

compact

footprint, suitable

for routine cell

culture.[6]

Leica

Microsystems

THUNDER

Imager

LED illumination

with

customizable

filter cubes

Customizable

filter cubes for

specific emission

wavelengths

Computational

clearing for high-

resolution

imaging of thick

specimens.

Evident Scientific

(Olympus)
IXplore™ Series

Wide range of

LED and laser

options

Customizable

filter sets (e.g.,

U-FUNA: Ex

360-370 nm, Em

420-460 nm)

Modular design,

suitable for a

wide range of

live-cell imaging

applications.[8]

AmScope T670 Series Blue-band LED ---

Trinocular design

for camera

attachment,

suitable for

educational and

basic research

labs.[1]

In Vivo Imaging Systems
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Manufacturer Model
Excitation
Options

Emission Filter
Options

Key Features

PerkinElmer

(Revvity)

IVIS® Spectrum

Series

28 filters

spanning 430 –

850 nm

7 filters spanning

520 - 845 nm

High-sensitivity

2D and 3D

imaging, spectral

unmixing

capabilities.[3][9]

Spectral

Instruments

Imaging

Lago, Ami HT,

Kino

Up to 14 LEDs

(360 - 805 nm)

Customizable

filter sets

High-throughput

imaging of up to

10 mice

simultaneously.

Vieworks

Visque InVivo

ART and InVivo

Smart-LF

LED-based

excitation

Customizable

filter sets

High-resolution

imaging with

options for X-ray

and

bioluminescence.

Berthold

Technologies

NightOWL II LB

983

LED-based

illumination

Customizable

filter sets

Motor-driven

camera for

versatile imaging

applications.

INDEC

BioSystems
FluorVivo

Blue light

excitation (410-

440 nm)

---

Designed for

live-cell and

small animal

imaging.[10]

Experimental Protocols
Protocol 1: In Vitro Staining and Imaging of Myelinated
Cells
This protocol describes the staining of cultured dorsal root ganglion (DRG) neurons or other

myelin-producing cell cultures with Rizedisben for fluorescence microscopy.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://rad.uw.edu/research/radiology-optical-imaging-core/ivis-spectrum
https://www.revvity.com/product/ivis-spectrum-2-imaging-system-cls158738
https://www.pubcompare.ai/product/8zWsNZcByx5TsEHUoA0f/
https://www.benchchem.com/product/b15494318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rizedisben (stock solution in DMSO)

Cultured myelinated cells (e.g., DRG neurons co-cultured with Schwann cells)

Cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets (e.g., DAPI or custom blue channel)

Procedure:

Prepare Rizedisben Staining Solution: Dilute the Rizedisben stock solution in pre-warmed

cell culture medium to the desired final concentration. The optimal concentration should be

determined empirically but can start in the low micromolar range.

Cell Staining:

Remove the culture medium from the cells.

Gently wash the cells once with warm PBS.

Add the Rizedisben staining solution to the cells, ensuring complete coverage.

Incubate the cells for 15-30 minutes at 37°C in a humidified incubator.

Wash:

Remove the staining solution.

Wash the cells three times with warm PBS to remove unbound Rizedisben.

Imaging:

Add fresh, pre-warmed cell culture medium or PBS to the cells.

Place the culture dish on the stage of a fluorescence microscope.
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Use an excitation wavelength between 370-425 nm and an appropriate emission filter for

blue fluorescence to visualize the stained myelin sheaths.

Acquire images using a suitable camera and software.

Protocol 2: In Vivo Imaging of Peripheral Nerves in a
Mouse Model
This protocol outlines the procedure for systemic administration of Rizedisben and subsequent

in vivo imaging of peripheral nerves in a mouse model.

Materials:

Rizedisben (formulated for intravenous injection)

Anesthetic (e.g., isoflurane)

Small animal in vivo imaging system with blue light excitation and appropriate emission

filters.

Animal preparation tools (e.g., clippers, warming pad)

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane or another appropriate anesthetic.

Shave the fur from the area of interest to minimize light scattering and absorption.

Position the animal on the imaging stage, ensuring it remains warm throughout the

procedure.

Rizedisben Administration:

Administer Rizedisben via intravenous (tail vein) injection. The optimal dose should be

determined based on the specific animal model and imaging system, with a starting point

guided by preclinical studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15494318?utm_src=pdf-body
https://www.benchchem.com/product/b15494318?utm_src=pdf-body
https://www.benchchem.com/product/b15494318?utm_src=pdf-body
https://www.benchchem.com/product/b15494318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imaging:

Wait for the appropriate uptake time (typically 15-30 minutes).

Place the animal in the in vivo imaging system.

Set the excitation source to a wavelength between 370-425 nm.

Select an emission filter suitable for capturing blue fluorescence.

Acquire images or real-time video of the region of interest.

Monitor the animal's vital signs throughout the imaging session.

Post-Imaging Care:

Allow the animal to recover from anesthesia in a warm, clean cage.

Monitor the animal for any adverse effects.
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Caption: Mechanism of Rizedisben fluorescence.
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Caption: General experimental workflow for in vivo imaging with Rizedisben.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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